Cas no 953954-35-3 (2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide
• CAS No: 953954-35-3
• MF: C₁₅H₁₅ClN₂OS₂
• MW: 338.875399827957
• CID: 6284543
• PubChem ID: 16899936
• Update Time: 2025-05-24

2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide
• N-allyl-2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)acetamide
• 2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-prop-2-enylacetamide
• AKOS024641425
• F2336-0291
• 953954-35-3
• 2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C15H15ClN2OS2/c1-2-7-17-14(19)8-13-10-21-15(18-13)20-9-11-3-5-12(16)6-4-11/h2-6,10H,1,7-9H2,(H,17,19)
• InChI Key： XFNQFBUGINRVLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(=CS1)CC(NCC=C)=O

Computed Properties

• Exact Mass: 338.0314331g/mol
• Monoisotopic Mass: 338.0314331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide

Professional Introduction to Compound with CAS No. 953954-35-3 and Product Name: 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide

The compound with the CAS number 953954-35-3 and the product name 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The thiazole core, a heterocyclic compound characterized by a sulfur atom in its ring structure, is well-documented for its wide range of pharmacological applications. Specifically, the presence of a 4-chlorophenylmethylsulfanyl group and an acetamide moiety in the molecular framework suggests unique interactions with biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question integrates several key pharmacophores that are known to enhance binding affinity and specificity to biological receptors. The prop-2-en-1-yl group, also known as allyl, introduces a degree of lipophilicity that can improve membrane permeability, facilitating cellular uptake. This feature is particularly relevant in drug design, where optimizing bioavailability is crucial for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The molecular docking studies of 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide have revealed potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the thiazole ring has been shown to mimic natural substrates or inhibitors of enzymes such as kinases and proteases. The 4-chlorophenylmethylsulfanyl moiety may contribute to stabilizing the binding interface through hydrophobic interactions or hydrogen bonding, depending on the target protein.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the acetamide group at the N-position not only modifies the electronic properties of the molecule but also opens up possibilities for further derivatization. This flexibility is essential for tailoring the compound's properties to achieve desired pharmacokinetic profiles. For example, acetylamides are known to exhibit good solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that thiazole derivatives exhibit significant promise in modulating inflammatory responses and oxidative stress pathways. The structural features of 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide, including the chloro-substituted aromatic ring and the allyl amide, suggest it may interfere with signaling cascades involved in chronic diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have hinted at its ability to inhibit key enzymes implicated in these conditions.

The role of computational methods in guiding experimental design cannot be overstated. By leveraging high-throughput virtual screening and machine learning algorithms, researchers can rapidly identify promising candidates like this one from vast chemical libraries. These approaches not only accelerate the drug discovery process but also reduce costs associated with traditional trial-and-error methods. The integration of experimental data with computational predictions has led to more informed decisions regarding which compounds warrant further investigation.

In conclusion, the compound identified by CAS number 953954-35-3 and named as 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(prop-2-en-1-yl)acetamide represents a significant step forward in medicinal chemistry. Its unique structural features and predicted biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.